N-(1-adamantyl)-3-ethoxybenzamide

• Molecular Formula: C19H25NO2
• Molecular Weight: 299.4 g/mol
• IUPAC Name: N-(1-adamantyl)-3-ethoxybenzamide
• InChI: InChI=1S/C19H25NO2/c1-2-22-17-5-3-4-16(9-17)18(21)20-19-10-13-6-14(11-19)8-15(7-13)12-19/h3-5,9,13-15H,2,6-8,10-12H2,1H3,(H,20,21)
• InChI Key: BWIGYEGTKRHKRH-UHFFFAOYSA-N
• SMILES: CCOC1=CC=CC(=C1)C(=O)NC23CC4CC(C2)CC(C4)C3

Description

N-(1-adamantyl)-3-ethoxybenzamide, also known as AEB071, is a synthetic compound that belongs to the class of protein kinase C (PKC) inhibitors. It is a potent and selective inhibitor of PKC, which has been shown to be involved in various cellular processes, including cell proliferation, differentiation, and apoptosis. AEB071 has been widely used in scientific research to investigate the role of PKC in different physiological and pathological conditions.

Mechanism of Action

N-(1-adamantyl)-3-ethoxybenzamide acts as a selective inhibitor of PKC, which is a family of serine/threonine kinases that play a crucial role in various cellular processes. PKC is involved in the regulation of cell proliferation, differentiation, apoptosis, and inflammation. N-(1-adamantyl)-3-ethoxybenzamide binds to the regulatory domain of PKC, preventing its translocation to the cell membrane and subsequent activation. This results in the inhibition of downstream signaling pathways that are involved in cell growth, survival, and inflammation.
Biochemical and physiological effects:
N-(1-adamantyl)-3-ethoxybenzamide has been shown to have various biochemical and physiological effects, depending on the cell type and the experimental conditions. It has been shown to induce apoptosis and cell cycle arrest in cancer cells, reduce inflammation and oxidative stress in animal models of diseases, and improve cognitive function in animal models of Alzheimer's disease. N-(1-adamantyl)-3-ethoxybenzamide has also been shown to modulate the immune system by inhibiting T cell activation and proliferation.

Advantages and Limitations for Lab Experiments

N-(1-adamantyl)-3-ethoxybenzamide has several advantages as a research tool, including its high potency and selectivity for PKC, its ability to inhibit different isoforms of PKC, and its ability to penetrate cell membranes. However, there are also some limitations, including its potential off-target effects, its limited solubility in aqueous solutions, and its potential toxicity at high concentrations.

Future Directions

There are several future directions for the research on N-(1-adamantyl)-3-ethoxybenzamide and its potential applications. One direction is to investigate the role of PKC in different pathological conditions, including cancer, inflammation, and neurodegenerative diseases. Another direction is to develop more potent and selective PKC inhibitors that can overcome the limitations of N-(1-adamantyl)-3-ethoxybenzamide. Finally, there is a need to investigate the potential clinical applications of PKC inhibitors, including their use as anticancer agents, anti-inflammatory agents, and neuroprotective agents.

Synthesis Methods

N-(1-adamantyl)-3-ethoxybenzamide can be synthesized using various methods, including the reaction of 3-ethoxybenzoic acid with 1-adamantanamine, followed by coupling with 4-(2-chloroethyl)morpholine hydrochloride and subsequent deprotection of the ethoxy group. Another method involves the reaction of 3-ethoxybenzoic acid with 1-adamantanol, followed by coupling with 4-(2-chloroethyl)morpholine hydrochloride and deprotection of the ethoxy group.

Scientific Research Applications

N-(1-adamantyl)-3-ethoxybenzamide has been extensively used in scientific research to investigate the role of PKC in various physiological and pathological conditions. It has been shown to inhibit the growth and proliferation of cancer cells by inducing apoptosis and cell cycle arrest. N-(1-adamantyl)-3-ethoxybenzamide has also been shown to reduce inflammation and oxidative stress in different animal models of diseases, including arthritis, multiple sclerosis, and Alzheimer's disease.